Cas no 1805409-65-7 (2-Bromo-3-chloro-4-methyl-1-nitrobenzene)

• Product Name: 2-Bromo-3-chloro-4-methyl-1-nitrobenzene
• CAS No: 1805409-65-7
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• CID: 5008593
• Update Time: 2023-08-25

2-Bromo-3-chloro-4-methyl-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-4-nitrotoluene
• 2-Bromo-3-chloro-4-methyl-1-nitrobenzene

• Inchi： 1S/C7H5BrClNO2/c1-4-2-3-5(10(11)12)6(8)7(4)9/h2-3H,1H3
• InChI Key： UCORFPLFGUQUJD-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)C=CC=1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8